2-(Acetylamino)phenyl 4-ethoxybenzoate

• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol
• IUPAC Name: (2-acetamidophenyl) 4-ethoxybenzoate
• InChI: InChI=1S/C17H17NO4/c1-3-21-14-10-8-13(9-11-14)17(20)22-16-7-5-4-6-15(16)18-12(2)19/h4-11H,3H2,1-2H3,(H,18,19)
• InChI Key: CRFRKTXQWZZMEI-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C(=O)OC2=CC=CC=C2NC(=O)C

Description

2-(Acetylamino)phenyl 4-ethoxybenzoate, also known as ethyl this compound or EAE, is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. EAE belongs to the class of ester derivatives and has a molecular formula of C18H19NO4.

Mechanism of Action

EAE exerts its pharmacological effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. By inhibiting COX-2 activity, EAE reduces the production of prostaglandins, which are responsible for causing inflammation and pain. EAE has also been found to induce apoptosis in cancer cells, which is a programmed cell death mechanism that is often disrupted in cancer cells.
Biochemical and Physiological Effects
EAE has been shown to reduce inflammation and pain in animal models of inflammation and pain. It has also been found to inhibit the growth of cancer cells in vitro and in vivo. EAE has been found to be well-tolerated in animal models, with no significant adverse effects observed.

Advantages and Limitations for Lab Experiments

EAE has several advantages for lab experiments. It is easy to synthesize and has high purity and yield. EAE has also been found to be stable under a wide range of conditions, making it suitable for use in various experimental settings. However, EAE has limited solubility in water, which may limit its use in certain experiments.

Future Directions

Future research on EAE could focus on its potential use as a drug delivery system for the treatment of neurological disorders. EAE has been shown to cross the blood-brain barrier, making it a promising candidate for delivering drugs to the brain. Further research could also investigate the potential use of EAE in combination with other drugs for the treatment of cancer and inflammation. Additionally, further studies could investigate the pharmacokinetics and pharmacodynamics of EAE in humans to determine its potential for use in clinical settings.
In conclusion, EAE is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. Its synthesis method is efficient, and it has been extensively studied for its anti-inflammatory, analgesic, and anti-tumor activities. EAE exerts its pharmacological effects by inhibiting COX-2 activity and inducing apoptosis in cancer cells. EAE has several advantages for lab experiments, but its limited solubility in water may limit its use in certain experiments. Future research on EAE could focus on its potential use as a drug delivery system, its use in combination with other drugs, and its pharmacokinetics and pharmacodynamics in humans.

Synthesis Methods

The synthesis of EAE involves the reaction of 2-(Acetylamino)phenyl 4-ethoxybenzoate 4-ethoxybenzoate with acetic anhydride and aniline in the presence of sulfuric acid. The resulting product is then purified using a recrystallization process. This reaction produces EAE in high yield and purity, making it an efficient method for its synthesis.

Scientific Research Applications

EAE has been extensively studied for its potential pharmacological properties. It has been found to possess anti-inflammatory, analgesic, and anti-tumor activities. EAE has also been investigated for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier.